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Compound of Interest

Compound Name: Vinorelbine Tartrate

Cat. No.: B10768280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vinorelbine tartrate, a semi-synthetic vinca alkaloid, is a key chemotherapeutic agent used in

the treatment of various cancers, most notably non-small cell lung cancer and breast cancer. Its

efficacy is intrinsically linked to its unique chemical structure, which is a modification of the

naturally occurring vinca alkaloids vinblastine and vincristine. This technical guide provides a

comprehensive investigation into the chemical structure of vinorelbine tartrate, detailing its

molecular composition, synthesis, and the analytical techniques employed for its elucidation. All

quantitative data is presented in structured tables for clarity and comparative analysis, and key

experimental workflows are visualized using Graphviz diagrams.

Chemical Identity and Physicochemical Properties
Vinorelbine tartrate is the bitartrate salt of vinorelbine. The addition of tartaric acid enhances

the solubility and stability of the active pharmaceutical ingredient.
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Identifier Value

IUPAC Name

methyl (2β,3β,4β,5α,12R,19α)-4-(acetyloxy)-6,7-

didehydro-15-[(2R,6R,8S)-4-ethyl-1,3,6,7,8,9-

hexahydro-8-(methoxycarbonyl)-2,6-methano-

2H-azecino[4,3-b]indol-8-yl]-3-hydroxy-16-

methoxy-1-methylaspidospermidine-3-carboxylic

acid;bis((2R,3R)-2,3-dihydroxybutanedioic acid)

Molecular Formula C45H54N4O8·2C4H6O6

Molecular Weight 1079.11 g/mol

CAS Number 125317-39-7

Appearance White to light yellow amorphous powder

Solubility
Easily soluble in water, very soluble in methanol,

and practically insoluble in hexane[1]

Molecular Structure
The core structure of vinorelbine is a dimeric indole-indoline alkaloid, composed of two distinct

units: catharanthine and vindoline. The semi-synthetic modification of the catharanthine moiety

in vinorelbine distinguishes it from its natural precursors and contributes to its unique

pharmacological profile.
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Figure 1: Logical relationship of vinorelbine tartrate's structural components.

Synthesis of Vinorelbine Tartrate
The semi-synthesis of vinorelbine tartrate is a multi-step process that begins with the

extraction of the monomeric alkaloids, catharanthine and vindoline, from the leaves of the

periwinkle plant (Catharanthus roseus).

Experimental Protocol for Synthesis
A common synthetic route involves the following key steps:

Coupling Reaction: Catharanthine and vindoline are coupled in an acidic medium, often

using ferric chloride as an oxidizing agent. This reaction forms anhydrovinblastine.

Rearrangement: The anhydrovinblastine intermediate undergoes a Polonovski-type reaction,

followed by rearrangement to introduce the structural modifications characteristic of

vinorelbine.

Purification: The crude vinorelbine is purified using chromatographic techniques, such as

column chromatography.
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Salt Formation: The purified vinorelbine base is then reacted with L-(+)-tartaric acid to form

the stable bitartrate salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of Vinorelbine Tartrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768280#investigating-the-chemical-structure-of-
vinorelbine-tartrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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